Cas no 1149-99-1 (Illudin S)

Illudin S structure
Illudin S structure
Product Name:Illudin S
CAS No:1149-99-1
MF:C15H20O4
MW:264.316905021667
MDL:MFCD00870487
CID:165689
PubChem ID:344200
Update Time:2025-04-19

Illudin S Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,6'R)-
    • ILLUDIN S
    • LIGHT YELLOW SOLID
    • Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,
    • (2'S)-3't,6'c-Dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropan-1,5'-inden]-7'-on
    • (2'S)-3't,6'c-dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropane-1,5'-inden]-7'-one
    • (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro(
    • (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
    • Illudine S
    • Lampterol
    • Lunamycin
    • NSC 400979
    • NSC 626369
    • BRN 2336420
    • Spiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S-(2'alpha,3'beta,6'alpha))-
    • LMPR0103590002
    • SPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE, 2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYL-, (2'S,3'R,6'R)-
    • LUNAMYCIN (OBSOLETE)
    • Sprio(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S,3'R,6'R)-
    • (2'S,3'R,6'R)-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-2',3',6',7'-tetrahydrospiro[cyclopropane-1,5'-inden]-7'-one
    • (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
    • C09688
    • CHEBI:5867
    • CHEMBL509170
    • CCRIS 3540
    • (1R,2S,5R)-1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
    • DTXSID601031301
    • (-)-1alpha,7beta,12-trihydroxy-2,9-illudadien-8-one
    • Q27106920
    • HY-125098
    • AKOS040745210
    • NSC400979
    • SCHEMBL1743370
    • Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
    • EWJ0GY2H7X
    • CS-0089316
    • (-)-Illudin S
    • NCI60_003751
    • (2'S-(2'.ALPHA.,3'.BETA.,6'.ALPHA.))-2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYLSPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE
    • NSC-626369
    • AC-36761
    • UNII-EWJ0GY2H7X
    • 1149-99-1
    • EX-A5056
    • DR-15978
    • NSC-400979
    • ILLUDIN S [MI]
    • J-003167
    • 2',3'-Dihydro-2',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one
    • DDLLIYKVDWPHJI-RDBSUJKOSA-N
    • Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, [2'S-(2'.alpha.,3'.beta.,6'.alpha.)]-
    • NSC626369
    • Neuro_000256
    • 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
    • 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethyl-spiro[1H-indene-6,1'-cyclopropane]-4-one
    • Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
    • NCI60_008311
    • (3S,6S,7R)-illudin S
    • Illudin S?
    • G12803
    • DA-64406
    • (2a(2)S,3a(2)R,6a(2)R)-2a(2),3a(2)-Dihydro-3a(2),6a(2)-dihydroxy-2a(2)-(hydroxymethyl)-2a(2),4a(2),6a(2)-trimethylspiro[cyclopropane-1,5a(2)-[5H]inden]-7a(2)(6a(2)H)-one
    • Illudin S
    • MDL: MFCD00870487
    • Inchi: 1S/C15H20O4/c1-8-10-9(6-13(2,7-16)12(10)18)11(17)14(3,19)15(8)4-5-15/h6,12,16,18-19H,4-5,7H2,1-3H3/t12-,13+,14+/m1/s1
    • InChI Key: DDLLIYKVDWPHJI-RDBSUJKOSA-N
    • SMILES: O[C@@]1(C)C(C2=C[C@@](C)(CO)[C@@H](C2=C(C)C21CC2)O)=O

Computed Properties

  • Exact Mass: 264.13615911g/mol
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 124-126 ºC
  • Boiling Point: 327.55°C (rough estimate)
  • Refractive Index: 1.4300 (estimate)
  • Solubility: Slightly soluble (5.3 g/l) (25 º C),

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